Cas no 1183986-08-4 (2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid
• CAS No: 1183986-08-4
• MF: C₁₅H₁₃FO₄
• MW: 276.259728193283
• MDL: MFCD18321378
• CID: 2622274
• PubChem ID: 53211045
• Update Time: 2025-10-29

2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%
• 5-Fluoro-3',4'-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• MFCD18321378
• 1183986-08-4
• 2-(3,4-DIMETHOXYPHENYL)-4-FLUOROBENZOIC ACID
• DTXSID30681104
• 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid

• MDL： MFCD18321378
• Inchi： 1S/C15H13FO4/c1-19-13-6-3-9(7-14(13)20-2)12-8-10(16)4-5-11(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： XBQSYZFBDDRPGS-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 276.07978705Da
• Monoisotopic Mass: 276.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid

Introduction to 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic Acid (CAS No. 1183986-08-4)

2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1183986-08-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs that include both fluoro and dimethoxy substituents on the aromatic ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The fluorine atom at the 4-position of the benzoic ring is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability, binding affinity, and overall pharmacokinetic profile of a molecule. In contrast, the dimethoxy groups at the 3- and 4-positions of the phenyl ring contribute to hydrophobicity and may enhance solubility in certain solvents, while also potentially influencing electronic properties through resonance effects. These structural features make 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how these structural features interact with biological targets. Studies have demonstrated that benzoic acid derivatives can exhibit inhibitory activity against various enzymes and receptors, making them relevant for treating conditions such as inflammation, pain, and metabolic disorders. The specific combination of substituents in 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid may confer unique interactions with biological systems, which could be exploited for therapeutic purposes.

In particular, the fluoro-substituted benzoic acid moiety has been extensively studied for its potential in drug design. Fluorine atoms are known to enhance binding affinity by participating in hydrophobic interactions and by influencing electronic distributions across the molecule. This has led to several fluorinated benzoic acids being investigated as intermediates or lead compounds in drug discovery pipelines. For instance, derivatives with similar structural motifs have shown promise in preclinical studies as modulators of cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory therapies.

The dimethoxyphenyl group in 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid adds another layer of complexity to its pharmacological potential. Methoxy groups are often introduced to improve metabolic stability and bioavailability while also enhancing binding interactions through hydrogen bonding or hydrophobic effects. The synergistic influence of both fluoro and dimethoxy substituents may result in a compound with optimized pharmacokinetic properties and target specificity.

Current research is exploring synthetic routes to modify this compound further, aiming to enhance its biological activity and reduce potential side effects. Advances in green chemistry have also prompted investigations into more sustainable methods for producing such specialized molecules. Techniques such as catalytic fluorination and efficient methylation strategies are being employed to streamline the synthesis of 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid, ensuring scalability and cost-effectiveness for future applications.

The compound’s relevance extends beyond academic research; it has caught the interest of pharmaceutical companies seeking novel chemical entities for drug development. Its unique structure provides a versatile platform for generating analogs with tailored properties. By systematically varying substituent patterns or introducing additional functional groups, researchers can fine-tune the pharmacological profile of 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid to meet specific therapeutic needs.

One particularly exciting area of investigation is its potential role in modulating immune responses. Benzoic acid derivatives have been shown to interact with immune cells and signaling pathways, suggesting applications in immunomodulatory therapies. The presence of both fluoro and dimethoxy groups may enhance its ability to interact with biological targets involved in immune regulation, offering a new avenue for treating autoimmune diseases or infections.

Furthermore, the compound’s fluorescence properties have been explored due to its potential use in bioimaging applications. Fluorinated aromatic compounds often exhibit strong fluorescence signals when excited by UV light, making them useful probes for visualizing biological processes in real-time. Researchers are investigating how modifications to 2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid can optimize its photophysical properties for imaging purposes.

In conclusion,2-(3,4-Dimethoxyphenyl)-4-fluorobenzoic acid (CAS No. 1183986-08-4) represents a structurally intriguing compound with significant potential across multiple domains of pharmaceutical research. Its unique combination of fluoro and dimethoxy substituents offers a rich foundation for developing novel therapeutics targeting inflammation, metabolic disorders, and immune-related conditions. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound is poised to play an important role in future drug discovery efforts.